Cas no 56796-10-2 (2-[(2-Cyanoethyl)thio]acetic acid)

2-[(2-Cyanoethyl)thio]acetic acid is a versatile organosulfur compound featuring both a cyanoethylthio group and a carboxylic acid functionality. This dual reactivity makes it valuable as an intermediate in organic synthesis, particularly in the preparation of thioether-linked conjugates or as a building block for pharmaceuticals and agrochemicals. The presence of the cyanoethyl group enhances its utility in nucleophilic substitution reactions, while the carboxylic acid allows for further derivatization or coordination chemistry applications. Its stability under standard conditions and compatibility with a range of reaction conditions contribute to its practicality in research and industrial settings. The compound is particularly useful in peptide modification and polymer chemistry due to its bifunctional nature.
2-[(2-Cyanoethyl)thio]acetic acid structure
56796-10-2 structure
Product Name:2-[(2-Cyanoethyl)thio]acetic acid
CAS No:56796-10-2
MF:C5H7NO2S
MW:145.179579973221
CID:5462172
Update Time:2025-08-10

2-[(2-Cyanoethyl)thio]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-Cyanoethyl)thio]acetic acid
    • 2-(2-cyanoethylsulfanyl)acetic acid
    • 2-[(2-cyanoethyl)sulfanyl]acetic acid
    • Z1205494587
    • Inchi: 1S/C5H7NO2S/c6-2-1-3-9-4-5(7)8/h1,3-4H2,(H,7,8)
    • InChI Key: OPTLXQWGBSLYBX-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 137
  • XLogP3: 0.2
  • Topological Polar Surface Area: 86.4

2-[(2-Cyanoethyl)thio]acetic acid Pricemore >>

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